Cas no 5811-04-1 (Aceticacid, 2-(8-methyl-8-azabicyclo[3.2.1]oct-3-ylidene)-)

• Product Name: Aceticacid, 2-(8-methyl-8-azabicyclo[3.2.1]oct-3-ylidene)-
• CAS No: 5811-04-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 386420
• PubChem ID: 13670650
• Update Time: 2025-04-19

Aceticacid, 2-(8-methyl-8-azabicyclo[3.2.1]oct-3-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-(8-methyl-8-azabicyclo[3.2.1]oct-3-ylidene)-
• SCHEMBL3521081
• starbld0040923
• 5811-04-1
• 2-(8-methyl-8-azabicyclo[3.2.1]octan-3-ylidene)acetic acid

• Inchi： 1S/C10H15NO2/c1-11-8-2-3-9(11)5-7(4-8)6-10(12)13/h6,8-9H,2-5H2,1H3,(H,12,13)
• InChI Key： GQPQTOXAXDEEAO-UHFFFAOYSA-N
• SMILES： OC(/C=C1\CC2CCC(C\1)N2C)=O

Computed Properties

• Exact Mass: 365.06356
• Monoisotopic Mass: 365.063426
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4
• XLogP3: -1.5

Experimental Properties

• Density: 1.436
• Boiling Point: 533.3°Cat760mmHg
• Flash Point: 276.3°C
• Refractive Index: 1.688
• PSA: 67.17